Ethyl (5-(5-(furan-2-yl)isoxazole-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an isoxazole ring, a furan ring, a tetrahydrothiazolo ring, and a carbamate group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in fields such as medicinal chemistry or materials science .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the isoxazole ring could be formed via a 1,3-dipolar cycloaddition or other similar methods . The furan ring could be introduced through a palladium-catalyzed coupling reaction. The tetrahydrothiazolo ring and the carbamate group could be formed through condensation reactions .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. These rings would likely contribute to the overall stability of the molecule and could influence its reactivity .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the various functional groups present. For example, the isoxazole ring is known to participate in various reactions such as nucleophilic substitutions and additions . The carbamate group could also undergo reactions such as hydrolysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple heteroatoms (nitrogen, oxygen, and sulfur) could result in the compound having a relatively high polarity .Scientific Research Applications
Drug Discovery
Isoxazole, a five-membered heterocyclic moiety, is commonly found in many commercially available drugs . This compound is significant in the field of drug discovery, and it’s always imperative to develop new eco-friendly synthetic strategies .
Anticancer Applications
Fused isoxazoles have shown their therapeutic potential as anticancer agents . The synthesis of these compounds is of pharmacological importance .
Antibacterial Applications
Furan derivatives have taken on a special position in the realm of medicinal chemistry . They have been used to create numerous innovative antibacterial agents .
Antituberculosis Applications
Fused isoxazoles have also been used as antituberculosis agents . The synthesis of these compounds is known for their pharmacological importance .
Antifungal Applications
Fused isoxazoles have been used as antifungal agents . The synthesis of these compounds is known for their pharmacological importance .
Antibiotic Applications
Fused isoxazoles have been used as antibiotic agents . The synthesis of these compounds is known for their pharmacological importance .
Antitumor Applications
Fused isoxazoles have been used as antitumor agents . The synthesis of these compounds is known for their pharmacological importance .
Antiulcerogenic Applications
Fused isoxazoles have been used as antiulcerogenic agents . The synthesis of these compounds is known for their pharmacological importance .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl N-[5-[5-(furan-2-yl)-1,2-oxazole-3-carbonyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N4O5S/c1-2-24-17(23)19-16-18-10-5-6-21(9-14(10)27-16)15(22)11-8-13(26-20-11)12-4-3-7-25-12/h3-4,7-8H,2,5-6,9H2,1H3,(H,18,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWWWIRXOKUTSRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1=NC2=C(S1)CN(CC2)C(=O)C3=NOC(=C3)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl (5-(5-(furan-2-yl)isoxazole-3-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)carbamate |
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